Cas no 1820717-14-3 (tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate))

• Product Name: tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate)
• CAS No: 1820717-14-3
• MF: C₁₆H₂₉N₃O₆
• MW: 359.417964696884
• CID: 4619515
• Update Time: 2025-07-15

tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate sesquioxalate
• tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate)

• Inchi： 1S/C14H27N3O2.C2H2O4/c1-14(2,3)19-13(18)16-8-5-12(6-9-16)17-7-4-11(15)10-17;3-1(4)2(5)6/h11-12H,4-10,15H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： FAFZWHWLSGMTBX-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.NC1CCN(C2CCN(C(=O)OC(C)(C)C)CC2)C1

Additional information on tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate)

Tris(Oxalic Acid); Bis(Tert-Butyl 4-(3-Aminopyrrolidin-1-yl)piperidine-1-carboxylate) (CAS No. 1820717-14-3): An Overview

Tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) (CAS No. 1820717-14-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) is composed of multiple functional units, including oxalic acid moieties, tert-butyl groups, and aminopyrrolidine and piperidine rings. These components contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent research has focused on the potential of this compound as a ligand in various biological systems. Studies have shown that tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) can interact with specific protein targets, modulating their activity and function. This interaction is crucial for understanding the compound's mechanism of action and its potential therapeutic applications.

In the context of medicinal chemistry, tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) has been explored for its ability to inhibit certain enzymes involved in disease pathways. For instance, preliminary studies have demonstrated its efficacy in inhibiting kinases, which are key players in signaling cascades associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making the compound a promising lead for further drug development.

The pharmacological properties of tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) have also been investigated. Research has shown that the compound exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, its low toxicity profile makes it a viable candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) in treating various conditions. Early results from phase I trials have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. These findings suggest that the compound may have a broad therapeutic window, making it suitable for a wide range of applications.

Moreover, the synthesis of tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) has been optimized to improve yield and purity. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been employed to enhance the efficiency of the production process. This optimization is crucial for scaling up production for commercial use.

The applications of tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) extend beyond traditional pharmaceuticals. The compound's unique properties make it suitable for use in other areas, such as diagnostic imaging and material science. For example, its ability to form stable complexes with metal ions has led to its use in developing contrast agents for magnetic resonance imaging (MRI).

In conclusion, tris(oxalic acid); bis(tert-butyl 4-(3-aminopyrrolidin-1-yl)piperidine-1-carboxylate) (CAS No. 1820717-14-3) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structure, pharmacological properties, and broad range of applications make it an exciting area of research and development. As ongoing studies continue to uncover new insights into its mechanisms and uses, this compound is poised to play a crucial role in advancing therapeutic strategies and improving patient outcomes.